![molecular formula C42H25N3O6 B090192 Indanthrene Brown RY CAS No. 128-89-2](/img/structure/B90192.png)
Indanthrene Brown RY
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Overview
Description
Indanthrene Brown RY is a synthetic dye that has been widely used in scientific research for various purposes. It is a member of the indanthrene dye family, which are known for their high colorfastness and resistance to fading. This compound is a dark brown powder that is soluble in organic solvents such as ethanol, acetone, and benzene.
Mechanism of Action
The mechanism of action of Indanthrene Brown RY is not fully understood, but it is believed to bind to specific sites on proteins and nucleic acids, altering their function. This binding can lead to changes in protein structure and function, which can affect cellular processes and signaling pathways. The exact mechanism of action of this compound is still under investigation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in DNA replication and repair, leading to decreased cell proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of Indanthrene Brown RY is its high colorfastness, which makes it useful as a fluorescent label for the detection of biological molecules. It is also relatively easy to synthesize and has a long shelf life. However, one limitation of this compound is its toxicity, which can limit its use in certain experiments. It is important to handle this compound with care and follow proper safety protocols.
Future Directions
There are many future directions for the use of Indanthrene Brown RY in scientific research. One area of interest is the development of new drugs and therapies for various diseases, including cancer and Alzheimer's disease. Additionally, this compound could be used as a tool for studying protein-protein interactions and DNA sequencing. Further investigation into the mechanism of action of this compound could also lead to the development of new drugs and therapies. Finally, the use of this compound in the development of new fluorescent labels for the detection of biological molecules is an area of active research.
Conclusion:
This compound is a synthetic dye that has been widely used in scientific research for various purposes. It is a member of the indanthrene dye family, which are known for their high colorfastness and resistance to fading. This compound has been used in a wide range of scientific research applications, including the study of protein-protein interactions, DNA sequencing, and gene expression analysis. It has also been used as a fluorescent label for the detection of biological molecules in vitro and in vivo. This compound has many advantages, including its high colorfastness and ease of synthesis, but it also has limitations, such as its toxicity. There are many future directions for the use of this compound in scientific research, including the development of new drugs and therapies, the study of protein-protein interactions and DNA sequencing, and the development of new fluorescent labels for the detection of biological molecules.
Synthesis Methods
Indanthrene Brown RY is synthesized by a multi-step process that involves the reaction of anthranilic acid with phthalic anhydride. The resulting product is then treated with a mixture of sulfuric acid and nitric acid to produce the final product. The synthesis method of this compound is well-established and has been used for many years.
Scientific Research Applications
Indanthrene Brown RY has been used in a wide range of scientific research applications, including the study of protein-protein interactions, DNA sequencing, and gene expression analysis. It has also been used as a fluorescent label for the detection of biological molecules in vitro and in vivo. This compound has been used in the development of new drugs and therapies for various diseases, including cancer and Alzheimer's disease.
properties
CAS RN |
128-89-2 |
---|---|
Molecular Formula |
C42H25N3O6 |
Molecular Weight |
667.7 g/mol |
IUPAC Name |
N-[4-[(5-benzamido-9,10-dioxoanthracen-1-yl)amino]-9,10-dioxoanthracen-1-yl]benzamide |
InChI |
InChI=1S/C42H25N3O6/c46-37-25-15-7-8-16-26(25)38(47)36-32(45-42(51)24-13-5-2-6-14-24)22-21-31(35(36)37)43-29-19-9-17-27-33(29)39(48)28-18-10-20-30(34(28)40(27)49)44-41(50)23-11-3-1-4-12-23/h1-22,43H,(H,44,50)(H,45,51) |
InChI Key |
HZCNWAWXJDZEHZ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C=C2)NC4=CC=CC5=C4C(=O)C6=C(C5=O)C(=CC=C6)NC(=O)C7=CC=CC=C7)C(=O)C8=CC=CC=C8C3=O |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C=C2)NC4=CC=CC5=C4C(=O)C6=C(C5=O)C(=CC=C6)NC(=O)C7=CC=CC=C7)C(=O)C8=CC=CC=C8C3=O |
Other CAS RN |
128-89-2 |
Pictograms |
Irritant |
Origin of Product |
United States |
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